Cas no 1361572-64-6 (2-Amino-3-(3,4,5-trichlorophenyl)isonicotinonitrile)

• Product Name: 2-Amino-3-(3,4,5-trichlorophenyl)isonicotinonitrile
• CAS No: 1361572-64-6
• MF: C₁₂H₆Cl₃N₃
• MW: 298.555139064789
• CID: 4968713
• Update Time: 2025-10-05

2-Amino-3-(3,4,5-trichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,4,5-trichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H6Cl3N3/c13-8-3-7(4-9(14)11(8)15)10-6(5-16)1-2-18-12(10)17/h1-4H,(H2,17,18)
• InChI Key： OMDCYDLZFXZRRV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(N)=NC=CC=1C#N)Cl)Cl

Computed Properties

• Exact Mass: 296.962730 g/mol
• Monoisotopic Mass: 296.962730 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7
• Molecular Weight: 298.6

Additional information on 2-Amino-3-(3,4,5-trichlorophenyl)isonicotinonitrile

2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinonitrile: A Comprehensive Overview

2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinonitrile, also known by its CAS number CAS No. 1361572-64-6, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and versatile properties. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinonitrile comprises a central isonicotinonitrile moiety with an amino group at position 2 and a trichlorophenyl group at position 3. The presence of the trichlorophenyl group imparts unique electronic and steric properties to the molecule, making it highly reactive in certain chemical environments. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical compounds.

One of the most notable applications of this compound is in the field of agricultural chemistry. Researchers have explored its use as a building block for developing novel pesticides and herbicides. The trichlorophenyl group contributes to the compound's stability and bioactivity, making it an ideal candidate for agricultural applications. Recent findings suggest that derivatives of this compound exhibit enhanced selectivity towards specific pests, reducing environmental impact while maintaining efficacy.

In the realm of pharmaceutical research, 2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinonitrile has shown promise as a lead compound for drug development. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable tool in medicinal chemistry. Studies published in 2023 have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, opening new avenues for therapeutic interventions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise incorporation of the trichlorophenyl group into the isonicotinonitrile framework. These developments underscore the importance of continuous innovation in synthetic chemistry.

Beyond its traditional applications, this compound has also found utility in the emerging field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts and functional materials. Research conducted at leading institutions has revealed its potential as a component in organic light-emitting diodes (OLEDs), where it enhances device efficiency and stability.

In conclusion, CAS No. 1361572-64-6, or 2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinonitrile, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across agriculture, medicine, and materials science highlight its significance as a versatile chemical building block. As research continues to uncover new possibilities for this compound, its role in advancing technological and scientific frontiers is expected to grow further.